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Compound of Interest

Compound Name: Norcarane

CAS No.: 14214-86-9

Cat. No.: B1213215

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling Norcarane (also known as Bicyclo[4.1.0]heptane), including detailed personal

protective equipment (PPE) protocols, operational plans for disposal, and emergency

procedures.

Hazard Summary
Norcarane is a colorless liquid that presents several hazards. It is harmful if swallowed, causes

skin irritation, and can result in serious eye irritation. Inhalation may also lead to respiratory

irritation. Adherence to the following safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to Norcarane.

The following table summarizes the recommended PPE for various laboratory operations

involving this chemical.
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PPE Category Item Specification and Remarks

Hand Protection Chemical-resistant gloves

For incidental contact or splash

protection, Nitrile gloves

(minimum 5-mil thickness) are

recommended. For prolonged

or immersive contact, Butyl

rubber or Viton™ gloves offer

superior resistance. Always

inspect gloves for integrity

before use and replace them

immediately if contaminated.[1]

[2][3][4][5]

Eye and Face Protection
Safety glasses with side

shields or Goggles

To protect against splashes,

safety glasses with side

shields are the minimum

requirement. For procedures

with a higher risk of splashing,

chemical safety goggles

should be worn.[6]

Face shield

A face shield must be worn in

conjunction with safety glasses

or goggles during procedures

with a significant risk of

splashing or aerosolization,

such as when transferring

large volumes.

Respiratory Protection
NIOSH-approved air-purifying

respirator

For procedures that may

generate vapors or aerosols, a

half-mask or full-face respirator

equipped with NIOSH-

approved organic vapor (OV)

cartridges is required.[6][7][8]

[9][10]
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Body Protection
Laboratory coat or Chemical-

resistant apron

A standard laboratory coat

should be worn to protect

personal clothing. For tasks

with a higher potential for

splashes, a chemical-resistant

apron over the lab coat is

recommended.

Operational Plan: Disposal of Norcarane Waste
Proper disposal of Norcarane and contaminated materials is critical to ensure laboratory and

environmental safety. All Norcarane waste is considered hazardous.
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Step Procedure Key Considerations

1. Waste Segregation

Collect all Norcarane-

contaminated waste separately

from other waste streams.

This includes liquid Norcarane,

contaminated solvents, used

PPE (gloves, etc.), and spill

cleanup materials.

2. Container Selection

Use a designated, leak-proof,

and chemically compatible

waste container.

The container should be made

of a material that will not react

with or be degraded by

Norcarane. Clearly label the

container as "Hazardous

Waste: Norcarane".

3. Liquid Waste

Pour liquid waste directly into

the designated hazardous

waste container.

Do not overfill the container;

leave at least 10% headspace

to allow for vapor expansion.

Keep the container securely

closed when not in use.[11]

4. Solid Waste

Place contaminated solid

waste (e.g., used gloves,

absorbent pads) in a sealed,

heavy-duty plastic bag before

placing it in the solid

hazardous waste container.

This double containment

minimizes the risk of vapor

release and contact.

5. Storage

Store the hazardous waste

container in a well-ventilated,

designated satellite

accumulation area.

The storage area should be

away from ignition sources and

incompatible chemicals.

6. Final Disposal

Arrange for the disposal of the

hazardous waste through your

institution's Environmental

Health and Safety (EHS)

department.

Follow all institutional and local

regulations for hazardous

waste pickup and disposal.[11]

[12]

Emergency Procedures: Norcarane Spill
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In the event of a Norcarane spill, a prompt and systematic response is essential to ensure the

safety of all laboratory personnel. The following workflow outlines the necessary steps.

Immediate Actions

Assess the Spill

Cleanup Procedure (Minor Spill) Emergency Response (Major Spill)

Evacuate Immediate Area & Alert Others

Eliminate Ignition Sources

Increase Ventilation (if safe)

Assess Spill Size & Hazard

Minor Spill (<1L, contained)

Small & Contained

Major Spill (>1L or uncontained)

Large or Uncontained

Don Appropriate PPE

Proceed with Cleanup

Contact EHS/Emergency Services

Activate Emergency Protocol

Contain Spill with Absorbent Material

Absorb Spill

Collect & Bag Contaminated Material

Decontaminate Spill Area

Dispose of as Hazardous Waste

Secure the Area & Prevent Entry
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Click to download full resolution via product page

Norcarane Spill Response Workflow

This structured approach ensures that all necessary safety precautions and procedural steps

are taken in the event of an accidental release of Norcarane. Always consult your institution's

specific safety protocols and the Safety Data Sheet (SDS) for Norcarane before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213215/docs#essential-safety-and-operational-
guide-for-handling-norcarane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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